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Compound of Interest

Compound Name: Cycostat

Cat. No.: B7790849

This technical support center provides guidance for researchers, scientists, and drug
development professionals investigating poor flock performance in poultry despite the use of
Cycostat® (robenidine).

Frequently Asked Questions (FAQS)

Q1: What is Cycostat® and how does it work?

Cycostat® contains the active ingredient robenidine hydrochloride, a synthetic chemical
anticoccidial. It is effective against various species of Eimeria, the protozoan parasite that
causes coccidiosis. Robenidine works by arresting the development of the first-generation
schizonts of Eimeria tenella, preventing the formation of merozoites.[1] It may also have an
effect on gametogony.[1] Its unique guanidine structure means that cross-resistance with other
chemical classes of anticoccidials is unlikely.

Q2: What is the recommended dosage and withdrawal period for Cycostat®?

The recommended dosage for Cycostat® is 33 parts per million (PPM) in the feed.[1] There is
a mandatory 5-day withdrawal period before slaughter to ensure that no drug residues are
present in the meat.[2] It should not be fed to chickens producing eggs for human consumption.

[2]

Q3: Can Eimeria develop resistance to Cycostat®?
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Yes, resistance to robenidine has been documented in Eimeria tenella.[3][4] The continuous
use of any single anticoccidial drug can lead to the selection of resistant strains.[5] To mitigate
this, rotation programs with other anticoccidials are often recommended.[5]

Q4: What are the common signs of a coccidiosis outbreak?

Clinical signs of coccidiosis include diarrhea (which may be bloody or watery), reduced feed
and water intake, weight loss, lethargy, and ruffled feathers.[6] Post-mortem examination may
reveal small, deep, dotted lesions (petechiae) on the intestinal wall.[6][7]

Troubleshooting Guide: Poor Flock Performance
If you are experiencing poor flock performance despite using Cycostat®, follow this step-by-
step guide to identify the potential cause.

Step 1: Verify Coccidiosis Diagnosis

Poor performance can be due to various factors. It is crucial to confirm that coccidiosis is the
primary issue.

 Differential Diagnosis: Coccidiosis is often confused with necrotic enteritis, which is caused
by the bacterium Clostridium perfringens. Necrotic enteritis can be triggered by the intestinal
damage caused by coccidiosis.[6] A differential diagnosis is essential for correct treatment.

o Action: Perform necropsies on several affected birds and compare the intestinal lesions
with the descriptions in the table below.

o Action: Consider a Gram stain of mucosal scrapings to look for the large, gram-positive
rods characteristic of Clostridium perfringens.[5]

e Oocyst Counts: While not always directly correlated with the severity of clinical disease,
oocyst per gram (OPG) counts in the feces or litter can indicate the level of parasitic
challenge.

o Action: Collect fecal or litter samples for OPG analysis. A significant increase in OPG
counts from baseline may indicate a problem.

Step 2: Investigate Potential Drug Failure
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If coccidiosis is confirmed, consider the following reasons for Cycostat® ineffectiveness:
e Drug Resistance: As mentioned, resistance to robenidine is possible.

o Action: If resistance is suspected, an Anticoccidial Sensitivity Test (AST) can be performed
by a specialized laboratory to determine the efficacy of Cycostat® and other
anticoccidials against the specific Eimeria strain from your flock.

 Incorrect Dosage: Errors in feed mixing can result in sub-optimal levels of Cycostat® in the
feed.

o Action: Have the feed analyzed to confirm that the concentration of robenidine is at the
recommended 33 PPM.

Step 3: Evaluate Flock Management and Environmental Factors

Suboptimal management practices can exacerbate coccidiosis and reduce the effectiveness of
any anticoccidial program.

 Litter Management: Oocysts sporulate and become infective in warm, moist litter.[8]

o Action: Ensure litter is kept dry, with a moisture level between 20-25%.[9] Check for and
repair any water line leaks. Poor litter management can reduce the effectiveness of
anticoccidial vaccines and drugs.[9]

e Biosecurity: Introducing new pathogens or resistant coccidia from outside sources can lead
to outbreaks.

o Action: Review and enforce strict biosecurity protocols, including controlling access to
poultry houses and proper sanitation of equipment and personnel.[10][11]

e Stocking Density: Overcrowding can increase the concentration of oocysts and facilitate
disease transmission.[11]

o Action: Ensure that stocking densities are within recommended guidelines.

Step 4: Assess Overall Flock Health

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b7790849?utm_src=pdf-body
https://www.benchchem.com/product/b7790849?utm_src=pdf-body
https://www.benchchem.com/product/b7790849?utm_src=pdf-body
https://dev.soyexcellence.org/interest-groups/poultry-production/forum/discussion/litter-treatment-for-coccidiosis/
https://www.ralcoagriculture.com/post/best-practices-for-poultry-litter-management
https://www.ralcoagriculture.com/post/best-practices-for-poultry-litter-management
https://pmc.ncbi.nlm.nih.gov/articles/PMC10766461/
https://poultrycontent.ceva.com/en/insights/preventive-practices
https://poultrycontent.ceva.com/en/insights/preventive-practices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Immunosuppressed birds are more susceptible to disease.

e Concurrent Diseases: Other diseases can weaken the birds' immune systems, making them
more vulnerable to coccidiosis.

» Nutritional Deficiencies: Inadequate nutrition can impair immune function and overall health.
[12]

o Action: Review the flock's health status, vaccination program, and nutritional plan to
identify any potential underlying issues.

Data Presentation

Table 1: Cycostat® (Robenidine) Specifications

Parameter Value Reference
Active Ingredient Robenidine Hydrochloride [1]
Recommended Dosage 33 PPM in feed [1]
Withdrawal Period 5 days before slaughter [2]
First-generation schizonts of
Target o [1]
Eimeria

Table 2: Differential Diagnosis of Coccidiosis and Necrotic Enteritis
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Feature

Coccidiosis

Necrotic Enteritis

Causative Agent

Eimeria spp. (protozoa)

Clostridium perfringens

(bacteria)

Clinical Signs

Diarrhea (can be bloody),

weight loss, lethargy

Sudden increase in mortality,

depression, diarrhea

Intestinal Lesions

Small, deep, dotted petechiae

on the intestinal wall

Extensive, superficial
hemorrhages; tan to yellow

pseudomembrane

Intestinal Wall

Often thickened

Thinned and distended with

gas

Microscopic Findings

Eimeria oocysts in feces or

intestinal scrapings

Large, gram-positive rods in

mucosal scrapings

Table 3: Key Poultry Performance Metrics

Metric

Description

Typical Broiler FCR

Feed Conversion Ratio (FCR)

Feed consumed / Weight

gained

16-20

Average Daily Gain (ADG)

Average weight gain per day

Varies by age and genetics

Mortality Rate

Percentage of birds that die

during the production cycle

Varies

Note: FCR can be influenced by genetics, feed quality, and management.[12][13][14] A lower
FCR indicates better feed efficiency.[13][14]

Experimental Protocols

Protocol 1: Oocyst Per Gram (OPG) Counting (McMaster Method)

o Sample Collection: Collect fresh fecal or litter samples from multiple locations within the

poultry house.
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e Sample Preparation:
o Weigh 2 grams of the pooled fecal/litter sample.

o Add the sample to a container with 58 ml of a flotation solution (e.g., saturated salt
solution).

o Mix thoroughly to create a uniform suspension.
e Filling the McMaster Slide:
o Immediately after mixing, use a pipette to draw up the suspension.
o Fill one chamber of the McMaster slide with the suspension.
e Microscopic Examination:
o Allow the slide to sit for 5 minutes to allow the oocysts to float to the top.
o Examine the slide under a microscope at 100x magnification.
o Count the number of oocysts within the grid of the chamber.
e Calculation:
o OPG = (Number of oocysts counted x 100) / 2

o The factor of 100 is a multiplication factor for the volume of the McMaster chamber.

Visualizations
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Poor Flock Performance
Despite Cycostat® Use

Step 1: Verify Diagnosis
- Perform necropsies
- Conduct OPG counts

Coccidiosis Confirmed?

Yes No

Step 2: Investigate Drug Failure
- Check for resistance (AST)
- Analyze feed for correct dosage

Investigate Other
Causes of Poor Performance

Step 3: Evaluate Management
- Assess litter moisture
- Review biosecurity
- Check stocking density

Step 4: Assess Overall Flock Health
- Check for concurrent diseases
- Review nutrition

Implement Corrective Actions

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor flock performance.
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Caption: Simplified life cycle of Eimeria.

Site of Action

lonophores (e.g., Monensin) Robenidine (Cycostat®)

Nargets Motile Stages

Eimeria Y ife Cycle Stages in/Host

Sporozoite Arrests Development

1st Gen. Schizont

2nd Gen. Schizont

Gametogony

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b7790849?utm_src=pdf-body-img
https://www.benchchem.com/product/b7790849?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Caption: Site of action for different anticoccidials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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